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Compound of Interest

Compound Name: (R)-V-0219 hydrochloride

Cat. No.: B10854729

Get Quote

(R)-V-0219 hydrochloride, an orally active positive allosteric modulator (PAM) of the glucagon-

like peptide-1 receptor (GLP-1R), has demonstrated potential in preclinical studies for the

treatment of obesity-associated diabetes. A critical aspect of the preclinical safety assessment

of any new drug candidate is the evaluation of its off-target activity. This guide provides a

comparative overview of the off-target screening of (R)-V-0219 hydrochloride against

established safety pharmacology panels, supported by experimental data and detailed

methodologies.

Executive Summary
(R)-V-0219 hydrochloride exhibits a highly selective profile with minimal off-target interactions.

The primary publication detailing its discovery reports "no observable off-target activities" when

screened against a panel of receptors, ion channels, and enzymes.[1][2][3] This clean profile is

a significant advantage, suggesting a lower potential for mechanism-independent side effects.

For comparison, this guide details two widely used commercial off-target screening panels, the

Eurofins SafetyScreen44 and the Reaction Biology InVEST44, to provide a context for the

scope and findings of the screening of (R)-V-0219 hydrochloride.
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Comparative Analysis of Off-Target Screening
Panels
To contextualize the off-target screening results of (R)-V-0219 hydrochloride, it is useful to

compare the panel used for its evaluation with industry-standard safety pharmacology panels.

These panels are designed to identify potential adverse drug reactions early in the drug

discovery process by assessing activity against a broad range of clinically relevant targets.

Feature
(R)-V-0219
hydrochloride
(CEREP Panel)

Eurofins
SafetyScreen44

Reaction Biology
InVEST44

Number of Targets 54 44 44

Target Classes

Receptors, Ion

Channels,

Transporters

GPCRs, Ion

Channels, Enzymes,

Transporters, Nuclear

Receptors

GPCRs, Ion

Channels, Enzymes,

Transporters, Nuclear

Receptors

Key Findings

No significant off-

target activity

observed at 10 µM

Not Applicable Not Applicable

Reference
Decara et al., 2022, J.

Med. Chem.
Eurofins Discovery Reaction Biology

Off-Target Screening Data for (R)-V-0219
Hydrochloride
The off-target screening of V-0219 was conducted by CEREP (a Eurofins company) against a

panel of 54 targets, including receptors, ion channels, and transporters. At a concentration of

10 µM, V-0219 demonstrated a lack of significant binding, with the majority of targets showing

less than 20% inhibition. This indicates a high degree of selectivity for the GLP-1R.

Table 1: Off-Target Screening Results for (R)-V-0219 Hydrochloride at 10 µM
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Target % Inhibition Target % Inhibition

Adenosine A1 <20 Histamine H2 <20

Adenosine A2A <20 Muscarinic M1 <20

Adenosine A3 <20 Muscarinic M2 <20

Adrenergic α1 <20 Muscarinic M3 <20

Adrenergic α2 <20 Neurokinin NK1 <20

Adrenergic β1 <20 Neurokinin NK2 <20

Adrenergic β2 <20 Neuropeptide Y Y1 <20

Angiotensin AT1 <20 Neuropeptide Y Y2 <20

Bradykinin B2 <20 Opioid δ (DOP) <20

Cannabinoid CB1 <20 Opioid κ (KOP) <20

Cannabinoid CB2 <20 Opioid μ (MOP) <20

Cholecystokinin CCK1 <20 Serotonin 5-HT1A <20

Dopamine D1 <20 Serotonin 5-HT1B <20

Dopamine D2S <20 Serotonin 5-HT2A <20

Endothelin ETA <20 Serotonin 5-HT2B <20

GABA A (central) <20 Serotonin 5-HT3 <20

Galanin GAL1 <20 Somatostatin sst2 <20

Galanin GAL2 <20 Vasopressin V1a <20

Histamine H1 <20 Transporters

Dopamine Transporter <20 Ion Channels

Norepinephrine

Transporter
<20

Ca2+ Channel (L-

type)
<20

Serotonin Transporter <20 K+ Channel (hERG) <20

Na+ Channel (site 2) <20
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K+ Channel (Kir2.x) <20

K+ Channel (KCNQ) <20

Cl- Channel (GABA-

gated)
<20

Data extracted from the supplementary information of Decara et al., 2022, J. Med. Chem.

Experimental Protocols
The off-target screening of (R)-V-0219 hydrochloride was performed using radioligand binding

assays. This is a standard and robust method for determining the affinity of a compound for a

wide range of targets.

General Protocol for Radioligand Binding Assay
1. Preparation of Reagents:

Test Compound: (R)-V-0219 hydrochloride is dissolved in an appropriate solvent (e.g.,
DMSO) to create a stock solution, which is then serially diluted to the final test concentration.
Radioligand: A specific radiolabeled ligand for the target of interest is diluted in assay buffer
to a concentration typically at or below its dissociation constant (Kd).
Membrane Preparation: Cell membranes or tissue homogenates expressing the target
receptor are prepared and stored frozen. On the day of the assay, they are thawed and
resuspended in assay buffer.
Assay Buffer: The composition of the buffer is optimized for each specific target to ensure
optimal binding conditions.
Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target
is used to determine non-specific binding.

2. Assay Procedure:

The assay is typically performed in a 96-well plate format.
To each well, the following are added in a specific order:
Assay buffer
Test compound or non-specific binding control
Membrane preparation
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Radioligand
The plate is incubated for a specific time (e.g., 60 minutes) at a controlled temperature (e.g.,
room temperature or 37°C) to allow the binding to reach equilibrium.

3. Separation of Bound and Free Radioligand:

The incubation is terminated by rapid filtration through a filter mat using a cell harvester. This
separates the membrane-bound radioligand from the free radioligand in the solution.
The filters are washed multiple times with ice-cold wash buffer to remove any non-
specifically bound radioligand.

4. Detection and Data Analysis:

The radioactivity retained on the filters is measured using a scintillation counter.
The percentage of inhibition of radioligand binding by the test compound is calculated
relative to the control (vehicle) wells.

Visualizing the Workflow and Signaling Context
To better understand the process of off-target screening and the primary signaling pathway of

(R)-V-0219 hydrochloride, the following diagrams are provided.
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Experimental Workflow: Off-Target Screening

Compound Preparation

Assay Plate Setup
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Measure Radioactivity

Data Analysis

Calculate % Inhibition

Click to download full resolution via product page

Caption: A simplified workflow for a typical radioligand binding assay used in off-target

screening.
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Signaling Pathway: GLP-1R Activation

(R)-V-0219 HCl

GLP-1 ReceptorAllosteric Modulation

GLP-1 Orthosteric Binding

GαsActivates Adenylate CyclaseActivates cAMPGenerates Protein Kinase AActivates Insulin SecretionPromotes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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